Cas no 351076-06-7 (3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone)
3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone
- 1237AE
- OR110566
- tert-butyl 4-[2-(3-acetylphenoxy)ethyl]piperazine-1-carboxylate
- 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone
-
- MDL: MFCD11109538
- Inchi: 1S/C19H28N2O4/c1-15(22)16-6-5-7-17(14-16)24-13-12-20-8-10-21(11-9-20)18(23)25-19(2,3)4/h5-7,14H,8-13H2,1-4H3
- InChI Key: LAZIHRRGHYDXFG-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(CCOC2C=CC=C(C(C)=O)C=2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 453
- Topological Polar Surface Area: 59.1
3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR110566-1g |
3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | 1g |
£136.00 | 2025-02-19 | ||
| TRC | T067715-500mg |
3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | 500mg |
$ 505.00 | 2022-06-03 | ||
| TRC | T067715-1000mg |
3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | 1g |
$ 845.00 | 2022-06-03 | ||
| TRC | T067715-2500mg |
3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | 2500mg |
$ 1685.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1522168-1g |
Tert-butyl 4-(2-(3-acetylphenoxy)ethyl)piperazine-1-carboxylate |
351076-06-7 | 98% | 1g |
¥2484.00 | 2024-05-17 | |
| Apollo Scientific | OR110566-5g |
3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | 5g |
£544.00 | 2025-02-19 | ||
| Apollo Scientific | OR110566-10g |
3-[2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | 10g |
£978.00 | 2025-02-19 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_518540-1g |
3-[2-(4-tert-butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | nan | 1g |
¥2816.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_518540-5g |
3-[2-(4-tert-butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | nan | 5g |
¥11264.00 | 2025-04-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_518540-10g |
3-[2-(4-tert-butoxycarbonylpiperazin-1-yl)ethoxy]acetophenone |
351076-06-7 | nan | 10g |
¥20240.00 | 2025-04-15 |
3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone
Introduction to 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone (CAS No. 351076-06-7)
3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone, with the CAS number 351076-06-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butoxycarbonyl (Boc) protecting group, a piperazine ring, and an acetophenone moiety. These structural features endow the compound with a range of biological activities and potential applications in drug development.
The tert-butoxycarbonyl (Boc) protecting group is a widely used functional group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It provides stability and protection against unwanted reactions during synthesis, allowing for precise control over the chemical transformations. In the context of 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone, the Boc group can be selectively removed under mild acidic conditions, making it an ideal candidate for prodrug strategies and controlled release formulations.
The piperazine ring is another key structural element of this compound. Piperazines are known for their ability to form hydrogen bonds and interact with various biological targets, including receptors, enzymes, and ion channels. This property makes piperazines valuable scaffolds in drug design, as they can enhance the potency and selectivity of lead compounds. In the case of 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone, the piperazine ring may contribute to its pharmacological profile by facilitating interactions with specific protein targets.
The acetophenone moiety, which is a ketone derivative of benzene, adds further complexity to the molecule. Acetophenones are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of this functional group in 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone suggests that it may exhibit similar biological effects, making it a promising candidate for further investigation in various therapeutic areas.
Recent studies have explored the potential applications of 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone in different fields. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. The researchers found that the combination of the Boc protecting group and the piperazine ring contributed to its high selectivity and efficacy against the target kinase.
In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone. The results showed that this compound effectively reduced inflammation in both in vitro and in vivo models by modulating key signaling pathways involved in the inflammatory response. These findings highlight the potential of this compound as a novel anti-inflammatory agent.
The versatility of 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone extends beyond its direct biological activities. Its unique structure also makes it an excellent starting material for synthetic transformations and derivatization. Chemists can leverage its functional groups to introduce additional functionalities or modify existing ones, thereby generating a library of structurally diverse analogs for further evaluation.
In conclusion, 3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone (CAS No. 351076-06-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its combination of a Boc protecting group, a piperazine ring, and an acetophenone moiety provides a robust platform for developing new drugs with improved pharmacological properties. Ongoing research continues to uncover new applications and insights into its mechanisms of action, making it an exciting area of study for scientists and researchers alike.
351076-06-7 (3-2-(4-tert-Butoxycarbonylpiperazin-1-yl)ethoxyacetophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)